Cas no 86408-15-3 (Liwaconitine)
Liwaconitine structure
Product Name:Liwaconitine
CAS No:86408-15-3
MF:C41H53NO11
MW:735.859633207321
CID:991609
PubChem ID:42620642
Update Time:2024-10-26
Liwaconitine Chemical and Physical Properties
Names and Identifiers
-
- LIWACONITINE
- Iwaconitine
- Iwaconitin
- DTXSID801006811
- 8-O-(4-Methoxybenzoyl-forestine
- 86408-15-3
- [(2R,3R,4R,5S,6S,13S,17R)-11-ethyl-5-hydroxy-6,16,18-trimethoxy-8-(4-methoxybenzoyl)oxy-13-(methoxymethyl)-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecan-4-yl] 4-methoxybenzoate
- [(2R,3R,4R,5S,6S,13S,16S,17R,18R)-11-ethyl-5-hydroxy-6,16,18-trimethoxy-8-(4-methoxybenzoyl)oxy-13-(methoxymethyl)-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecan-4-yl] 4-methoxybenzoate
- 20-Ethyl-13-hydroxy-1,6,16-trimethoxy-4-(methoxymethyl)aconitane-8,14-diyl bis(4-methoxybenzoate)
- Liwaconitine
-
- Inchi： 1S/C41H53NO11/c1-8-42-21-38(22-46-2)18-17-28(49-5)41-27-19-39(45)29(50-6)20-40(31(34(41)42)32(51-7)33(38)41,53-37(44)24-11-15-26(48-4)16-12-24)30(27)35(39)52-36(43)23-9-13-25(47-3)14-10-23/h9-16,27-35,45H,8,17-22H2,1-7H3/t27-,28?,29+,30-,31?,32?,33-,34?,35-,38+,39+,40?,41?/m1/s1
- InChI Key： RYCIRRXOFHVZHA-OAPFJYGKSA-N
- SMILES： O(C(C1C=CC(=CC=1)OC)=O)C12C[C@@H]([C@@]3([C@@H]([C@H]1[C@@H](C3)C13C(CC[C@@]4(COC)CN(CC)C1C2C([C@@H]34)OC)OC)OC(C1C=CC(=CC=1)OC)=O)O)OC
Computed Properties
- Exact Mass: 735.36186151g/mol
- Monoisotopic Mass: 735.36186151g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 53
- Rotatable Bond Count: 14
- Complexity: 1370
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 7
- Undefined Atom Stereocenter Count : 6
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 131
- XLogP3: 3.8
Liwaconitine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | L214275-1mg |
Liwaconitine |
86408-15-3 | 1mg |
$ 80.00 | 2022-06-04 | ||
| TRC | L214275-2.5mg |
Liwaconitine |
86408-15-3 | 2.5mg |
$ 130.00 | 2022-06-04 | ||
| TRC | L214275-5mg |
Liwaconitine |
86408-15-3 | 5mg |
$ 155.00 | 2022-06-04 |
Liwaconitine Related Literature
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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